Cas no 70027-01-9 (BENZENESULFONIC ACID, (3-PYRIDINYLMETHYLENE)HYDRAZIDE)

• Product Name: BENZENESULFONIC ACID, (3-PYRIDINYLMETHYLENE)HYDRAZIDE
• CAS No: 70027-01-9
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• CID: 3383443
• PubChem ID: 5407781
• Update Time: 2025-04-21

BENZENESULFONIC ACID, (3-PYRIDINYLMETHYLENE)HYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONIC ACID, (3-PYRIDINYLMETHYLENE)HYDRAZIDE
• (E)-N-(pyridin-3-ylmethylene)benzenesulfonohydrazide
• Benzenesulfonic acid, 2-(3-pyridinylmethylene)hydrazide
• 2383046-59-9
• CHEMBL3191883
• MLS000569620
• SMR000184393
• (E)-N'-(pyridin-3-ylmethylene)benzenesulfonohydrazide
• N'-(3-pyridinylmethylene)benzenesulfonohydrazide
• 70027-01-9

• Inchi： 1S/C12H11N3O2S/c16-18(17,12-6-2-1-3-7-12)15-14-10-11-5-4-8-13-9-11/h1-10,15H
• InChI Key： LLXOPCDYNFFJAF-UHFFFAOYSA-N
• SMILES： C1(S(NN=CC2=CC=CN=C2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 261.05719778Da
• Monoisotopic Mass: 261.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides